Cas no 941906-22-5 (3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 941906-22-5
• MF: C₁₉H₁₇N₅OS
• MW: 363.436181783676
• CID: 6285532
• PubChem ID: 7163545
• Update Time: 2025-10-18

3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• AKOS024596611
• 941906-22-5
• 3-(3-methoxyphenyl)-7-[(2-methylphenyl)methylsulfanyl]triazolo[4,5-d]pyrimidine
• 3-(3-methoxyphenyl)-7-{[(2-methylphenyl)methyl]sulfanyl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3-(3-methoxyphenyl)-7-((2-methylbenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F0682-1083

• Inchi： 1S/C19H17N5OS/c1-13-6-3-4-7-14(13)11-26-19-17-18(20-12-21-19)24(23-22-17)15-8-5-9-16(10-15)25-2/h3-10,12H,11H2,1-2H3
• InChI Key： BSWBRZJDFKSOCO-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(C1C=CC=C(C=1)OC)N=N2)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 363.11538136g/mol
• Monoisotopic Mass: 363.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91Ų

Additional information on 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine

Professional Introduction to Compound with CAS No. 941906-22-5 and Product Name: 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine

The compound with the CAS number 941906-22-5 and the product name 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, including its triazolopyrimidine core and functional groups such as the methoxy and methylsulfanyl substituents, contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in cancer progression. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several targets, making it a promising candidate for further development into a therapeutic agent.

The structural design of this molecule incorporates elements that are known to enhance binding affinity and selectivity. The triazolopyrimidine scaffold is a well-established motif in drug discovery, known for its ability to interact with biological targets in a highly specific manner. The presence of the 3-methoxyphenyl group further enhances the compound's solubility and bioavailability, while the (2-methylphenyl)methylsulfanyl moiety contributes to its metabolic stability. These features collectively contribute to the compound's overall pharmacological profile.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. This polypharmacological approach has shown promise in treating complex diseases such as cancer by targeting multiple downstream effectors of key signaling pathways. The 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine has been found to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the triazolopyrimidine core interacts with the active sites of target enzymes through hydrogen bonding and hydrophobic interactions. The methoxy and methylsulfanyl groups further stabilize these interactions by forming additional hydrogen bonds and van der Waals contacts. These insights have guided the optimization of the compound's structure to enhance its potency and selectivity.

Preclinical studies have also highlighted the compound's potential in reducing inflammation and oxidative stress, which are key pathological features of many chronic diseases. The 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative damage in cellular models. These effects are attributed to its ability to modulate signaling pathways such as NF-κB and MAPK, which play crucial roles in inflammation and stress responses.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from various fields, researchers have been able to design molecules that not only exhibit potent biological activity but also possess favorable pharmacokinetic properties. The 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine is a testament to this collaborative approach, demonstrating how structural innovation can lead to significant therapeutic breakthroughs.

Future studies are planned to evaluate the safety and efficacy of this compound in animal models and eventually in human clinical trials. These trials will provide critical insights into its potential as a therapeutic agent for various diseases. Additionally, efforts are underway to develop derivatives of this compound that may enhance its pharmacological properties further. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to accelerate the development process.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the complex interplay between structure and function in drug design. The insights gained from studying compounds like the 3-(3-methoxyphenyl)-7-{(2-methylphenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine will inform future drug discovery efforts and contribute to the development of more effective treatments for a wide range of diseases.